N-(5-chloro-2-methoxyphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C18H16ClFN4O2/c1-10-4-6-13(9-14(10)20)24-11(2)17(22-23-24)18(25)21-15-8-12(19)5-7-16(15)26-3/h4-9H,1-3H3,(H,21,25)
• InChI Key: RGXFXHJCEIPENS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(N=N2)C(=O)NC3=C(C=CC(=C3)Cl)OC)C)F
• Molecular Formula: C18H16ClFN4O2
• Molecular Weight: 374.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H16ClFN4O2 and its molecular weight is 374.8. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial Activities : Triazole derivatives, including those with substitutions similar to the compound , have been synthesized and evaluated for their antimicrobial activities. Some of these compounds have shown good to moderate activities against various microorganisms, indicating their potential use in developing new antimicrobial agents (Bektaş et al., 2007).

• Anticancer Agents : Substituted 2-phenylthiazole-4-carboxamide derivatives, structurally related to triazole derivatives, have been synthesized and evaluated against human cancer cell lines. The presence of methoxy and fluoro substituents has shown to improve activity against certain cell lines, suggesting the relevance of such substitutions in enhancing biological activity (Aliabadi et al., 2010).

Advanced Material Applications

• Corrosion Inhibition : Triazole derivatives have been studied for their corrosion inhibition properties on mild steel in acidic media. These compounds, including those with methoxy and fluoro substitutions, exhibit high efficiency in inhibiting corrosion, which can be crucial for industrial applications to enhance the longevity of metal components (Bentiss et al., 2009).

Chemical Synthesis and Characterization

• Synthetic Methodologies : Research has also focused on the development of synthetic methodologies for triazole derivatives. These studies include exploring new routes for the synthesis of triazole and its derivatives, providing foundational knowledge for creating compounds with specific substituents for targeted applications (Moreno-Fuquen et al., 2019).